Cas no 1240599-56-7 (Ethyl 2-(aminomethyl)-4-(trifluoromethyl)pyrimidine-5-carboxylate)

• Product Name: Ethyl 2-(aminomethyl)-4-(trifluoromethyl)pyrimidine-5-carboxylate
• CAS No: 1240599-56-7
• MF: C₉H₁₀F₃N₃O₂
• MW: 249.18981218338
• CID: 6154001
• PubChem ID: 139011488
• Update Time: 2025-06-07

Ethyl 2-(aminomethyl)-4-(trifluoromethyl)pyrimidine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-(aminomethyl)-4-(trifluoromethyl)pyrimidine-5-carboxylate
• EN300-7425345
• 1240599-56-7
• Ethyl 2-(aminomethyl)-4-(trifluoromethyl)pyrimidine-5-carboxylate

• Inchi： 1S/C9H10F3N3O2/c1-2-17-8(16)5-4-14-6(3-13)15-7(5)9(10,11)12/h4H,2-3,13H2,1H3
• InChI Key： MSFHINYKQAEPOP-UHFFFAOYSA-N
• SMILES： FC(C1C(C(=O)OCC)=CN=C(CN)N=1)(F)F

Computed Properties

• Exact Mass: 249.07251106g/mol
• Monoisotopic Mass: 249.07251106g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 78.1Ų

Additional information on Ethyl 2-(aminomethyl)-4-(trifluoromethyl)pyrimidine-5-carboxylate

Ethyl 2-(aminomethyl)-4-(trifluoromethyl)pyrimidine-5-carboxylate (CAS No. 1240599-56-7): A Comprehensive Overview

Ethyl 2-(aminomethyl)-4-(trifluoromethyl)pyrimidine-5-carboxylate, identified by its CAS number 1240599-56-7, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrimidine class, a heterocyclic aromatic organic compound that plays a crucial role in the synthesis of various biologically active molecules. The presence of both aminomethyl and trifluoromethyl substituents in its structure imparts unique chemical and pharmacological properties, making it a valuable intermediate in the development of novel therapeutic agents.

The trifluoromethyl group is particularly noteworthy due to its ability to enhance metabolic stability, lipophilicity, and binding affinity of drug molecules. This feature has been extensively exploited in the pharmaceutical industry to develop more effective and durable drugs. In contrast, the aminomethyl group provides a site for further functionalization, allowing for the attachment of other pharmacophores or biomolecules. Such structural features make Ethyl 2-(aminomethyl)-4-(trifluoromethyl)pyrimidine-5-carboxylate a versatile building block for synthetic chemists.

In recent years, there has been growing interest in the development of new antiviral and anticancer agents derived from pyrimidine derivatives. The structural motif of Ethyl 2-(aminomethyl)-4-(trifluoromethyl)pyrimidine-5-carboxylate aligns well with this trend, as pyrimidines are known to be essential components of nucleic acids and have been widely used in antiviral and anticancer therapies. For instance, compounds similar to this one have been investigated for their potential antiviral activity against RNA viruses, including coronaviruses.

The synthesis of Ethyl 2-(aminomethyl)-4-(trifluoromethyl)pyrimidine-5-carboxylate involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The introduction of the trifluoromethyl group typically requires specialized fluorinating agents, while the incorporation of the aminomethyl group often involves nucleophilic substitution reactions. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have also been employed to achieve high yields and purity.

The pharmacological properties of Ethyl 2-(aminomethyl)-4-(trifluoromethyl)pyrimidine-5-carboxylate have been explored in several preclinical studies. These studies have highlighted its potential as a precursor for drugs targeting various diseases. For example, derivatives of this compound have shown promising activity against enzymes involved in cancer cell proliferation and survival. Additionally, its ability to interact with biological targets suggests that it may have applications in drug discovery for neurological disorders.

The use of computational methods has further enhanced the understanding of Ethyl 2-(aminomethyl)-4-(trifluoromethyl)pyrimidine-5-carboxylate's pharmacological properties. Molecular modeling techniques have been employed to predict how this compound might bind to biological targets such as enzymes and receptors. These predictions have guided the design of novel derivatives with improved efficacy and reduced side effects.

In conclusion, Ethyl 2-(aminomethyl)-4-(trifluoromethyl)pyrimidine-5-carboxylate (CAS No. 1240599-56-7) is a structurally unique compound with significant potential in pharmaceutical research. Its combination of a trifluoromethyl group and an aminomethyl substituent makes it a valuable intermediate for synthesizing biologically active molecules. The growing body of research on pyrimidine derivatives continues to underscore their importance in drug development, making compounds like Ethyl 2-(aminomethyl)-4-(trifluoromethyl)pyrimidine-5-carboxylate indispensable tools for medicinal chemists.